2-chloro-N-{2-methoxy-4-[(3-methoxybenzoyl)amino]phenyl}benzamide

• Molecular Formula: C22H19ClN2O4
• Molecular Weight: 410.8 g/mol
• IUPAC Name: 2-chloro-N-[2-methoxy-4-[(3-methoxybenzoyl)amino]phenyl]benzamide
• InChI: InChI=1S/C22H19ClN2O4/c1-28-16-7-5-6-14(12-16)21(26)24-15-10-11-19(20(13-15)29-2)25-22(27)17-8-3-4-9-18(17)23/h3-13H,1-2H3,(H,24,26)(H,25,27)
• InChI Key: JGVQAAGVJXKBEX-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CC=C3Cl)OC

Description

2-chloro-N-{2-methoxy-4-[(3-methoxybenzoyl)amino]phenyl}benzamide, also known as CMMPB, is a chemical compound that belongs to the family of benzamides. It has been extensively studied for its potential applications in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 2-chloro-N-{2-methoxy-4-[(3-methoxybenzoyl)amino]phenyl}benzamide is not fully understood, but it is believed to involve the inhibition of tubulin polymerization, which is a critical step in cell division. This compound has been shown to bind to the colchicine binding site on tubulin, which prevents the formation of microtubules and disrupts the mitotic spindle. This ultimately leads to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to induce apoptosis in cancer cells through the activation of the caspase pathway. It also inhibits the migration and invasion of cancer cells, which is important for the metastasis of cancer. In addition, this compound has been shown to have anti-angiogenic effects, which inhibit the formation of new blood vessels that are necessary for tumor growth.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-chloro-N-{2-methoxy-4-[(3-methoxybenzoyl)amino]phenyl}benzamide is its potent anticancer activity against a variety of cancer cell lines. It has also been shown to be effective in vivo, which is important for the development of new cancer therapies. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo. In addition, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Future Directions

There are several future directions for the research of 2-chloro-N-{2-methoxy-4-[(3-methoxybenzoyl)amino]phenyl}benzamide. One area of interest is the development of new formulations that improve its solubility and bioavailability. Another area of interest is the investigation of the potential side effects of this compound, as well as its interaction with other drugs. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of cancer and other diseases.
Conclusion
In conclusion, this compound is a chemical compound that has shown promising results in the field of medicinal chemistry. It exhibits potent anticancer activity against a variety of cancer cell lines and has been shown to inhibit the growth of tumor xenografts in mice. Its mechanism of action involves the inhibition of tubulin polymerization, which ultimately leads to cell cycle arrest and apoptosis. However, more research is needed to fully understand the potential applications and limitations of this compound.

Synthesis Methods

The synthesis of 2-chloro-N-{2-methoxy-4-[(3-methoxybenzoyl)amino]phenyl}benzamide involves the reaction of 2-chloro-4-nitrobenzoic acid with 2-methoxy-4-aminophenol in the presence of a coupling agent. The resulting intermediate is then reacted with 3-methoxybenzoyl chloride to yield the final product. The synthesis method has been optimized to obtain a high yield of this compound with good purity.

Scientific Research Applications

2-chloro-N-{2-methoxy-4-[(3-methoxybenzoyl)amino]phenyl}benzamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent anticancer activity against a variety of cancer cell lines, including breast, lung, colon, and prostate cancer cells. In addition, this compound has been shown to inhibit the growth of tumor xenografts in mice.